1-benzyl-4-(2,4-dimethylbenzyl)piperazine

• IUPAC Name: 1-benzyl-4-[(2,4-dimethylphenyl)methyl]piperazine
• InChI: InChI=1S/C20H26N2/c1-17-8-9-20(18(2)14-17)16-22-12-10-21(11-13-22)15-19-6-4-3-5-7-19/h3-9,14H,10-13,15-16H2,1-2H3
• InChI Key: KCRCSRXSRKWLCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN2CCN(CC2)CC3=CC=CC=C3)C
• Molecular Formula: C20H26N2
• Molecular Weight: 294.4 g/mol

Description

1-benzyl-4-(2,4-dimethylbenzyl)piperazine, also known as BDMP, is a piperazine derivative that has gained attention in scientific research due to its potential therapeutic properties. BDMP has been found to exhibit affinity for various receptors in the brain, including dopamine, serotonin, and adrenergic receptors.

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-(2,4-dimethylbenzyl)piperazine is not fully understood, but it is believed to modulate the activity of various neurotransmitters in the brain. 1-benzyl-4-(2,4-dimethylbenzyl)piperazine has been found to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its antidepressant and anxiolytic effects. It has also been found to block the reuptake of these neurotransmitters, which may contribute to its analgesic effects.
Biochemical and Physiological Effects
1-benzyl-4-(2,4-dimethylbenzyl)piperazine has been found to have a number of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its antidepressant and anxiolytic effects. 1-benzyl-4-(2,4-dimethylbenzyl)piperazine has also been found to block the reuptake of these neurotransmitters, which may contribute to its analgesic effects. Additionally, 1-benzyl-4-(2,4-dimethylbenzyl)piperazine has been found to increase the release of norepinephrine, which may contribute to its cognitive enhancing effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-4-(2,4-dimethylbenzyl)piperazine in lab experiments is its high affinity for multiple receptors in the brain, which may allow for a more comprehensive understanding of its mechanism of action. Additionally, 1-benzyl-4-(2,4-dimethylbenzyl)piperazine has been found to exhibit a relatively low toxicity profile, which may make it a safer alternative to other psychoactive compounds. One limitation of using 1-benzyl-4-(2,4-dimethylbenzyl)piperazine in lab experiments is its limited availability, which may make it difficult to obtain for certain studies. Additionally, the lack of human clinical trials may limit the translation of findings from animal studies to human populations.

Future Directions

There are several potential future directions for research on 1-benzyl-4-(2,4-dimethylbenzyl)piperazine. One area of interest is its potential as a treatment for drug addiction, particularly for stimulant drugs such as cocaine and methamphetamine. Additionally, further research is needed to fully understand the mechanism of action of 1-benzyl-4-(2,4-dimethylbenzyl)piperazine and its potential therapeutic applications. Finally, more human clinical trials are needed to determine the safety and efficacy of 1-benzyl-4-(2,4-dimethylbenzyl)piperazine in treating various conditions.

Scientific Research Applications

1-benzyl-4-(2,4-dimethylbenzyl)piperazine has been studied for its potential therapeutic properties, including its use as an antidepressant, anxiolytic, and analgesic. It has also been studied for its potential as a treatment for drug addiction and as a cognitive enhancer. 1-benzyl-4-(2,4-dimethylbenzyl)piperazine has been found to exhibit affinity for multiple receptors in the brain, including dopamine, serotonin, and adrenergic receptors, which may contribute to its therapeutic effects.